Methyl 11-(4-isopropylphenyl)-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[B,E][1,4]diazepine-2-carboxylate

• Molecular Formula: C25H28N2O3
• Molecular Weight: 404.5 g/mol
• IUPAC Name: methyl 9-methyl-7-oxo-6-(4-propan-2-ylphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepine-8-carboxylate
• InChI: InChI=1S/C25H28N2O3/c1-14(2)16-9-11-17(12-10-16)23-22-20(26-18-7-5-6-8-19(18)27-23)13-15(3)21(24(22)28)25(29)30-4/h5-12,14-15,21,23,26-27H,13H2,1-4H3
• InChI Key: BPBWXYUJJPCQEA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(NC3=CC=CC=C3N2)C4=CC=C(C=C4)C(C)C)C(=O)C1C(=O)OC

Description

• Methyl 11-(4-isopropylphenyl)-3-methyl-1-oxo-2,3,4,5,10,11-hexahydro-1H-dibenzo[B,E][1,4]diazepine-2-carboxylate is a mouthful of a name! Let’s break it down:
  • The core structure is dibenzo[b,e][1,4]diazepine , which consists of two benzene rings fused to a seven-membered diazepine ring.
  • The compound has a methyl ester group (carboxylate) at position 2.
  • The 11-position bears a 4-isopropylphenyl group.
  • Overall, it’s a complex heterocyclic compound with potential pharmacological applications.
• This compound is of interest due to its potential biological activities, including antipsychotic effects.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: As a model compound for heterocyclic synthesis.

Biology: Investigation of its receptor interactions (e.g., dopamine receptors).

Medicine: Potential antipsychotic properties (similar to clozapine).

Industry: Radiolabeled analogs for PET imaging studies .

Mechanism of Action

Targets: Likely interacts with neurotransmitter receptors (e.g., dopamine, serotonin).

Pathways: Modulation of neurotransmission, leading to antipsychotic effects.

Comparison with Similar Compounds

Similar Compounds: